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Compound of Interest

Compound Name: Endalin

Cat. No.: B12101235 Get Quote

Disclaimer: The chemical "Endalin" appears to be a fictional substance. This guide has been

prepared for "Endrin aldehyde," a real and hazardous chemical, to provide a tangible and

accurate example of the requested safety and operational information.

Endrin aldehyde is a highly toxic organochlorine pesticide derivative that requires stringent

safety protocols to prevent exposure and ensure the safety of laboratory personnel. This

document provides essential information on personal protective equipment (PPE), handling

procedures, and disposal plans for researchers, scientists, and drug development

professionals working with this compound.

Health Hazard Summary
Endrin aldehyde is classified as a hazardous substance and is harmful if swallowed.[1] As an

organochlorine pesticide, it can excite the central nervous system, leading to symptoms such

as shortness of breath, cough, muscle twitches, and seizures.[1] Ingestion of less than 150

grams may be fatal or cause serious health damage.[1] Long-term exposure to related

compounds has been associated with nervous system disorders and blood problems.[1]

Quantitative Safety Data
The following tables summarize key quantitative data for Endrin aldehyde and its parent

compound, Endrin, to inform risk assessments and safety procedures.

Table 1: Toxicological Data
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Parameter Value Species Reference

Endrin Aldehyde

Oral LD50 500 mg/kg Rat [1]

Endrin

Dermal LD50 15 mg/kg Rat (female)

Dermal LD50 18 mg/kg Rat (male)

Table 2: Occupational Exposure Limits (for Endrin)

Organization Limit Value Notes

NIOSH REL TWA 0.1 mg/m³ [skin]

OSHA PEL TWA 0.1 mg/m³ [skin]

Table 3: Physical and Chemical Properties

Property Value

Physical State Crystalline solid

Water Solubility Does not mix well with water (50 ppm)

Stability
Considered stable. Avoid reaction with oxidizing

agents.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory to prevent any personal contact with Endrin

aldehyde. The following equipment must be worn at all times when handling the substance.

1. Hand Protection:

Gloves: Wear chemical protective gloves, such as PVC. The suitability and durability of the

glove type depend on the frequency and duration of contact. Select gloves tested to a
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relevant standard (e.g., Europe EN 374, US F739).[1]

2. Eye and Face Protection:

Eyewear: Use safety glasses with side shields or chemical goggles.[1]

3. Skin and Body Protection:

Protective Clothing: Wear appropriate personal protective clothing to prevent skin contact.

This may include disposable Tyvek-type sleeves taped to gloves if full disposable clothing is

not worn.

4. Respiratory Protection:

Respirator: For weighing and diluting the neat chemical, a NIOSH-approved half-face

respirator with a combination filter cartridge (organic vapor/acid gas/HEPA) is recommended.

[2] For concentrations up to 1 mg/m³, an air-purifying half-mask respirator with an organic

vapor cartridge and N95 (or better) filter is required. For higher concentrations, a full-

facepiece respirator or powered air-purifying respirator (PAPR) should be used.

Experimental Protocols: Handling, Storage, and
Disposal
Strict adherence to the following protocols is essential for the safe handling and disposal of

Endrin aldehyde.

Protocol 1: General Handling Procedures
Training: All personnel must be fully trained on the hazards and safe handling procedures for

Endrin aldehyde before commencing any work.

Controlled Area: Conduct all work in a designated area, such as a certified chemical fume

hood, to minimize inhalation exposure.

Avoid Contact: Avoid all personal contact, including inhalation of dust.[1]

Prevent Dust Formation: Use procedures that do not generate dust.[1]
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Hygiene: Do not eat, drink, or smoke in the laboratory. Wash hands thoroughly after

handling.

Contamination: Immediately remove any clothing that becomes contaminated.

Protocol 2: Storage
Original Container: Store in the original, tightly sealed containers.[1]

Location: Store in a cool, dry, well-ventilated area, away from incompatible materials such as

oxidizing agents.[1]

Security: Keep the storage area locked and clearly labeled with hazard warnings.

Protocol 3: Spill Response
A tiered response is required for minor and major spills.

Minor Spills:

Isolate: Remove all ignition sources from the area.[1]

PPE: Ensure appropriate PPE is worn before cleanup.

Cleanup: Use dry cleanup procedures; avoid generating dust.[1] Use absorbent paper for

liquid spills.

Collection: Place spilled material and cleanup supplies into a suitable, labeled container for

hazardous waste disposal.[1]

Decontamination: Wash the spill area with alcohol, followed by a strong soap and water

solution.[2]

Major Spills:

Evacuate: Clear the area of all personnel and move upwind.[1]

Alert: Immediately alert emergency responders and inform them of the location and nature of

the hazard.[1]
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Secure Area: Prevent entry into the contaminated area until it has been verified as clean by a

safety officer.

Protocol 4: Waste Disposal
Hazardous Waste: Endrin aldehyde and its container must be disposed of as hazardous

waste.[1]

Regulations: All waste must be handled in accordance with local, state, and federal

regulations.[1]

Containers: Place waste in a suitable, labeled, and sealed container. Puncture empty

containers to prevent reuse before disposal at an authorized landfill.[1]

Treatment: Chemical treatment (reductive dechlorination) or incineration are potential

disposal methods. Consult with your institution's environmental health and safety department

for approved procedures.

Visualized Workflow: Emergency Spill Response
The following diagram outlines the logical steps for responding to a chemical spill of Endrin

aldehyde.
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Caption: Workflow for Minor and Major Spills of Endrin Aldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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